Cas no 152949-42-3 (2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-)
152949-42-3 structure
Product Name:2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-
CAS No:152949-42-3
MF:C8H10O3
MW:154.163202762604
CID:99071
PubChem ID:5314914
Update Time:2025-04-18
2-Cyclohexene-1,4-dione,2-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-
- 2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-(9CI)
- 2-methoxy-6-methylcyclohex-2-ene-1,4-dione
- 152949-42-3
- DB-270016
- 2-CYCLOHEXENE-1,4-DIONE, 2-METHOXY-6-METHYL-
-
- Inchi: 1S/C8H10O3/c1-5-3-6(9)4-7(11-2)8(5)10/h4-5H,3H2,1-2H3
- InChI Key: XDHHJKREDREUQY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(CC(C)C1=O)=O
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 0.4
2-Cyclohexene-1,4-dione,2-methoxy-6-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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